Cas no 129273-44-5 (Olean-12-ene-3,21,22,29-tetrol,(3b,20a,21b,22b)- (9CI))

• Product Name: Olean-12-ene-3,21,22,29-tetrol,(3b,20a,21b,22b)- (9CI)
• CAS No: 129273-44-5
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 204716
• PubChem ID: 14587365
• Update Time: 2025-04-19

Olean-12-ene-3,21,22,29-tetrol,(3b,20a,21b,22b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-3,21,22,29-tetrol,(3b,20a,21b,22b)- (9CI)
• AbrisapogenolC
• Olean-12-ene-3β,21β,22β,29-tetrol
• (2R,3R,4S,4aR,6aR,6aS,6bR,8aR,10S,12aR,14bS)-2-(hydroxymethyl)-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-3,4,10-triol
• 129273-44-5
• Abrisapogenol C

• Inchi： 1S/C30H50O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)32)9-8-18-19-16-26(3,17-31)23(33)24(34)27(19,4)14-15-29(18,30)6/h8,19-24,31-34H,9-17H2,1-7H3/t19-,20-,21+,22-,23-,24+,26+,27+,28-,29+,30+/m0/s1
• InChI Key： CSHFZVTYURMCRK-LMDNQKESSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)[C@@H]([C@@H]([C@@](C)(CO)C[C@H]4C3=CC[C@@H]12)O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 474.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines